Cas no 2008437-56-5 (5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2008437-56-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6072945
• PubChem ID: 165482023
• Update Time: 2025-05-21

5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2008437-56-5
• EN300-1109709

• Inchi： 1S/C10H15N3O2/c11-8-6-13(10(15)12-9(8)14)5-4-7-2-1-3-7/h6-7H,1-5,11H2,(H,12,14,15)
• InChI Key： LPJULVZNYLOKSJ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CCC1CCC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-(2-Cyclobutylethyl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2008437-56-5) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure incorporates a cyclobutane ring fused with an ethyl group at position 1 of the tetrahydropyrimidine core, along with an amino group at position 5. These structural features contribute to its intriguing chemical properties and biological functions.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. For instance, studies utilizing molecular docking techniques have revealed potential binding affinities with various pharmacological targets. These findings underscore the compound's potential as a lead molecule in drug discovery efforts aimed at treating conditions such as neurodegenerative diseases and inflammatory disorders.

The synthesis of 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that typically begins with the preparation of the cyclobutane-containing precursor. Recent research has focused on optimizing these synthetic pathways to enhance yield and purity. For example, a study published in *Organic Process Research & Development* demonstrated a novel approach using microwave-assisted synthesis to streamline the construction of the tetrahydropyrimidine core.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Preclinical studies have shown that 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits significant inhibitory activity against pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that the compound could be developed into a novel therapeutic for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential role in neuroprotection. A study conducted by researchers at the University of California San Francisco revealed that 5-amino-1-(2-cyclobutylethyl)-1,2,3,4-tetrahydropyrimidine-2,dione can modulate glutamate signaling pathways in neuronal cells. This activity is particularly relevant given the central role of glutamate dysregulation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 5-amino-1-(2-cyclobutylethyl)-1,tetrahydropyrimidine,dione has also been a focal point of recent research. Studies using rodent models have demonstrated moderate bioavailability following oral administration and favorable distribution characteristics across various tissues. These findings are encouraging for the development of this compound into an orally available medication.

Moreover, the stereochemical properties of 5-amino-1-(cyclobutylethyl)-tetrahydropyrimidinedione have been explored to understand its enantiomeric purity and its impact on biological activity. A report in *Chirality* highlighted that the (R) configuration at position 1 exhibited superior binding affinity compared to its (S) counterpart. This insight is crucial for optimizing the stereochemical aspects during drug development.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to further elucidate the therapeutic potential of 5-amino-,cyclobutylethyl,-tetrahydropyrimidinedione. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects with chronic inflammatory conditions.

In conclusion,5-amino-,cyclobutylethyl,-tetrahydropyridinedione represents a compelling candidate in contemporary drug discovery pipelines due to its unique structure and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic applications,this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.